Cas no 497069-22-4 (3-Hexanol, 5-bromo-2-methyl-, benzenesulfonate)

• Product Name: 3-Hexanol, 5-bromo-2-methyl-, benzenesulfonate
• CAS No: 497069-22-4
• MF: C₁₃H₁₉BrO₃S
• MW: 335.257162332535
• CID: 1538717
• Update Time: 2024-08-24

3-Hexanol, 5-bromo-2-methyl-, benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 5-bromo-2-methyl-, benzenesulfonate
• 3-Hexanol, 5-bromo-2-methyl-, 3-benzenesulfonate

• Inchi： 1S/C13H19BrO3S/c1-10(2)13(9-11(3)14)17-18(15,16)12-7-5-4-6-8-12/h4-8,10-11,13H,9H2,1-3H3
• InChI Key： YPAMNSOLJXFKAY-UHFFFAOYSA-N
• SMILES： CC(C)C(OS(C1C=CC=CC=1)(=O)=O)CC(Br)C

Computed Properties

• Exact Mass: 352.03443

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 401.0±28.0 °C(Predicted)
• PSA: 74.6